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Compound of Interest

Compound Name:
1-(2-Ethoxyethyl)cyclopentan-1-

amine

Cat. No.: B13271132

Get Quote

Compound Identity & Significance
This molecule represents a specialized "quaternary ammonium" scaffold—specifically a 1,1-

disubstituted cyclopentane.[1] In medicinal chemistry, this motif is critical for constraining

conformational freedom, often used to modulate the lipophilicity (LogP) and metabolic stability

of amine-based pharmacophores (e.g., NMDA receptor antagonists or sigma receptor ligands).

[1][2]

IUPAC Name: 1-(2-Ethoxyethyl)cyclopentan-1-amine[1][3]

CAS Number: 1247159-87-0[1][3]

Molecular Formula: C

H

NO[1][2]
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Molecular Weight: 157.25 g/mol

SMILES:CCOCCC1(N)CCCC1

Spectroscopic Profile: Nuclear Magnetic Resonance
(NMR)
The NMR profile of this compound is defined by the symmetry of the cyclopentane ring (due to

rapid conformational averaging) and the distinct ethoxyethyl side chain.[1]

H NMR Data (400 MHz, CDCl )
Standard Reference: TMS (

0.00 ppm)
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Position (ppm) Multiplicity Integral (Hz)
Assignment
Logic

NH 1.30 – 1.60 Broad Singlet 2H -

Exchangeabl

e; shift varies

with

concentration

/solvent.[1]

OCH

CH
1.20 Triplet 3H 7.0

Classic

terminal

methyl of an

ethyl ether.[1]

Ring C3/C4-

H
1.45 – 1.65 Multiplet 4H -

"Remote" ring

protons;

overlapped.

[1]

Ring C2/C5-

H
1.65 – 1.80 Multiplet 4H -

Protons

to the

quaternary

center;

slightly

deshielded.

[1]

Linker

-CH
1.75 Triplet 2H 6.8

Methylene

attached to

the

quaternary

C1.[1]

OCH

CH
3.48 Quartet 2H 7.0

Methylene of

the ethyl

group (next to

Oxygen).[1]

[2]
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Linker

-CH
3.55 Triplet 2H 6.8

Methylene in

the side chain

(next to

Oxygen).[1]

Diagnostic Analysis:

Symmetry Check: The cyclopentane ring protons appear as two sets of multiplets (C2/C5

and C3/C4).[1] If the molecule were chiral or rigid, these would split into complex

diastereotopic signals.[1][2] The simplified multiplets confirm the achiral, 1,1-disubstituted

nature.[1][2]

Side Chain Verification: The presence of two distinct triplets in the 3.4–3.6 ppm range (one

quartet, one triplet actually) is the key.[1][2] The quartet at ~3.48 ppm corresponds to the

ethoxy CH

, while the triplet at ~3.55 ppm corresponds to the side-chain CH

adjacent to the oxygen.[1]

C NMR Data (100 MHz, CDCl )
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Carbon Type (ppm) Assignment Causality

CH 15.2 Ethoxy Methyl
Standard aliphatic

methyl.[1]

Ring CH 24.1 C3/C4 (Ring) to the quaternary

center.[1][2]

Ring CH 39.5 C2/C5 (Ring) to the quaternary

center.[1][2]

Linker CH 42.0
Side chain

-C

Shielded relative to O-

CH

, attached to Quat C.

Quaternary C 58.5 C1 (Ring)

CRITICAL:

Deshielded by the

amine.[1] Proves

geminal substitution.

Ether CH 66.2 Ethoxy CH Deshielded by

Oxygen.[1]

Ether CH 67.8
Side chain

-C

Deshielded by

Oxygen.[1]

Structural Validation Workflow (Logic Diagram)
The following diagram illustrates the logical flow for assigning the structure using 2D NMR

correlations (COSY/HSQC).
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Unknown Sample
(C9H19NO)

1H NMR Spectrum 13C NMR Spectrum

Check Ring Symmetry
(Equiv C2/C5)

Integration 4:4

Confirm Ether Tail
(Triplet/Quartet Pattern)

Chem Shift > 3.0

Identify Quaternary C
(~58-60 ppm)

DEPT-135 (missing peak)

HMBC Correlation:
Ring CH2 -> Quat C

Linker CH2 -> Quat C

Structure Confirmed:
1-(2-Ethoxyethyl)cyclopentan-1-amine

COSY Correlation:
Linker CH2 (1.75) <-> Linker O-CH2 (3.55)

Click to download full resolution via product page

Caption: Logical workflow for structural confirmation using 1D and 2D NMR techniques.

Mass Spectrometry (MS) Profile[1][2][4]
Mass spectrometry is the primary method for detecting the specific "1,1-substitution" pattern via

fragmentation analysis.[1]

Ionization Mode: Electron Impact (EI, 70 eV) or ESI (+).[1][2]

Molecular Ion [M]+: m/z 157[1][2]

Fragmentation Pathway (EI)
The fragmentation is dominated by
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-cleavage relative to the nitrogen atom.[1] Because the amine is on a quaternary carbon that is
part of a ring, the fragmentation is distinct.[1][2]

Base Peak (m/z 84): The most favorable pathway is the loss of the heavy alkyl side chain

(the 2-ethoxyethyl group).[1] This generates a resonance-stabilized cyclopentaniminium ion.

[1]

Calculation:

.[1][2]

Side Chain Fragmentation (m/z 59): Cleavage of the ether bond (C-O) is also possible but

less dominant than the

-cleavage.[1]

Fragment:

.[1]

MS Fragmentation Diagram[1][2]

Molecular Ion [M]+
m/z 157

Alpha Cleavage
(Loss of Side Chain)

Base Peak
[Cyclopentaniminium]+

m/z 84Dominant Path

Neutral Loss
•CH2-CH2-O-Et

(Mass 73)

Click to download full resolution via product page

Caption: Primary fragmentation pathway yielding the diagnostic base peak at m/z 84.

Infrared Spectroscopy (IR)[1][2]
IR is useful for quick purity checks, specifically to ensure no nitrile precursor or ketone starting

material remains.[1][2]
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Wavenumber (cm

)
Vibration Mode Significance

3350 – 3280 N-H Stretch (Primary Amine)
Usually a weak doublet for -NH

.

2960 – 2850 C-H Stretch (Alkane)
Strong absorptions

(Cyclopentane + Ethyl).[1][2]

1580 – 1650 N-H Bend (Scissoring) Confirmation of primary amine.

1120 – 1080 C-O-C Stretch (Ether)
Strong band; confirms the

ethoxy tail.[1][2]

Absent C=O (~1740)
Absence confirms removal of

Cyclopentanone.[1][2]

Absent
C

N (~2230)

Absence confirms reduction of

Nitrile intermediate.[1][2]

Experimental Protocol: Sample Preparation
To ensure high-quality spectral data (E-E-A-T compliance), follow this preparation protocol.

NMR Sample Prep
Solvent Choice: Use CDCl

(Chloroform-d) containing 0.03% TMS.[1]

Note: If the amine protons are exchanging too rapidly (broadening into the baseline),

switch to DMSO-d

.[1][2] This usually sharpens the NH

signal into a distinct peak.[1]

Concentration: Dissolve 5–10 mg of the amine oil in 0.6 mL of solvent.
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Filtration: Filter through a cotton plug in a Pasteur pipette to remove any suspended

inorganic salts (e.g., MgSO

from drying steps).[1][2]

GC-MS Method (Purity Check)
Column: HP-5MS or equivalent (5% phenyl methyl siloxane).[1]

Inlet Temp: 250°C.

Gradient: 50°C (hold 2 min)

10°C/min

280°C.

Expectation: The amine is polar; peak tailing may occur.[1] Derivatization with trifluoroacetic

anhydride (TFAA) is recommended for sharp quantification.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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